Cas no 872088-10-3 (Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-)

Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- structure
872088-10-3 structure
Product Name:Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
CAS No:872088-10-3
MF:C13H10ClNO
MW:231.677602291107
MDL:MFCD08437185
CID:720749
PubChem ID:34178836
Update Time:2025-04-19

Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
    • (6-chloropyridin-3-yl)-(2-methylphenyl)methanone
    • (6-CHLOROPYRIDIN-3-YL)-O-TOLYL-METHANONE
    • 2-methylphenyl-2-chloropyrid-5-ylketone
    • 2-Chloro-5-(2-methylbenzoyl)pyridine
    • MFCD08437185
    • (6-Chloropyridin-3-yl)(2-methylphenyl)methanone
    • AKOS016019680
    • 872088-10-3
    • DTXSID70653047
    • (6-Chloropyridin-3-yl)(o-tolyl)methanone
    • MDL: MFCD08437185
    • Inchi: 1S/C13H10ClNO/c1-9-4-2-3-5-11(9)13(16)10-6-7-12(14)15-8-10/h2-8H,1H3
    • InChI Key: PCMVURXUYXTDRG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 231.04500
  • Monoisotopic Mass: 231.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.225
  • Boiling Point: 347.4°C at 760 mmHg
  • Flash Point: 163.9°C
  • Refractive Index: 1.59
  • PSA: 29.96000
  • LogP: 3.27440

Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
203529-1g
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872088-10-3 97%
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£554.00 2022-03-01
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abcr
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1650290-1g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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